Cas no 5752-16-9 (6H-Purinium,1,7-dihydro-7,9-dimethyl-6-oxo-, inner salt)

• Product name: 6H-Purinium,1,7-dihydro-7,9-dimethyl-6-oxo-, inner salt
• CAS No: 5752-16-9
• MF: C₇H₈N₄O
• MW: 165.17256
• CID: 381843
• PubChem ID: 24186754

6H-Purinium,1,7-dihydro-7,9-dimethyl-6-oxo-, inner salt Chemical and Physical Properties

Names and Identifiers

• 6H-Purinium,1,7-dihydro-7,9-dimethyl-6-oxo-, inner salt
• 7,9-dimethylpurin-9-ium-6-olate
• 7,9-Dimethyl-hypoxanthin
• 7,9-dimethylhypoxanthine
• NSC54246
• NSC-54246
• 5752-16-9
• DTXSID90637263
• 7,9-Dimethyl-7H-purin-9-ium-6-olate

• Inchi： InChI=1S/C7H8N4O/c1-10-4-11(2)6-5(10)7(12)9-3-8-6/h3-4H,1-2H3
• InChI Key： AJSIAHTWMVCUGM-UHFFFAOYSA-N
• SMILES： CN1C=[N+](C2=C1C(=NC=N2)[O-])C

Computed Properties

• Exact Mass: 165.07777
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 50.27
• LogP: -0.06340